Cas no 4166-52-3 (2-(diethylcarbamoyl)benzoic acid)

• Product Name: 2-(diethylcarbamoyl)benzoic acid
• CAS No: 4166-52-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 927245
• PubChem ID: 231358
• Update Time: 2025-04-19

2-(diethylcarbamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(diethylcarbamoyl)benzoic acid
• 2-((Diethylamino)carbonyl)benzoic acid
• AC1L5LIP
• AC1Q5U66
• AR-1C9033
• CTK4I5098
• N,N-Diaethyl-phthalamidsaeure
• N,N-diaethylphthalamidsaure
• N,N-diethyl 2-carboxybenzamide
• N,N-diethyl-phthalamic acid
• N,N-Diethylphthalamic acid
• N,N-Diethylphthalamidsaeure
• NSC27432
• Oprea1_293179
• SureCN1827691
• DTXSID90282696
• 4166-52-3
• NSC-27432
• SCHEMBL1827691
• AKOS000134446

• Inchi： 1S/C12H15NO3/c1-3-13(4-2)11(14)9-7-5-6-8-10(9)12(15)16/h5-8H,3-4H2,1-2H3,(H,15,16)
• InChI Key： JTRKMJYNFCVDEH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)N(CC)CC

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61